Cas no 221011-41-2 (Nitrate Ionophore V)

• Product name: Nitrate Ionophore V
• CAS No: 221011-41-2
• MF: C₂₆H₂₀N₄S₂
• Molecular Weight: 452.5938
• CID: 244109
• PubChem ID: 10837357

Nitrate Ionophore V Properties

Names and Identifiers

• Tetrabenzo[d,f,k,m][1,3,8,10]tetraazacyclotetradecine-6,17-dithione,5,7,16,18-tetrahydro-
• Nitrate Ionophore V
• 8,10,23,25-tetrazapentacyclo[24.4.0.02,7.011,16.017,22]triaconta-1(30),2,4,6,11,13,15,17,19,21,26,28-dodecaene-9,24-dithione
• 221011-41-2
• Nitrate Ionophore V is known as an ionophore nitrate.
• Nitrate Ionophore V, Selectophore(TM), function tested
• E79413
• 9,11,20,22-tetrahydrotetrabenzo[d,f,k,m][1,3,8,10]tetraazacyclotetradecine-10,21-dithione
• J-014497
• 8, 10, 23, 25-tetrazapentacyclo[24.4.0.02, 7.011, 16.017, 22]triaconta-1(30), 2, 4, 6, 11, 13, 15, 17, 19, 21, 26, 28-dodecaene-9, 24-dithione
• DTXSID00445578
• 9,11,20,22-Tetrahydrotetrabenzo[d.f,k,m][1,3,8,10]tetraazacyclotetradecine-10,21-dithione
• 8,10,23,25-TETRAAZAPENTACYCLO[24.4.0.0(2),?.0(1)(1),(1)?.0(1)?,(2)(2)]TRIACONTA-1(30),2,4,6,11,13,15,17,19,21,26,28-DODECAENE-9,24-DITHIONE

• Inchi： InChI=1S/C26H20N4S2/c31-25-27-21-13-5-1-9-17(21)18-10-2-6-14-22(18)28-26(32)30-24-16-8-4-12-20(24)19-11-3-7-15-23(19)29-25/h1-16H,(H2,27,29,31)(H2,28,30,32)
• InChIKey： GVMHPPQEENVYSW-UHFFFAOYSA-N
• SMILES： S=C1NC2=CC=CC=C2C2=CC=CC=C2NC(=S)NC2=CC=CC=C2C2=CC=CC=C2N1

Computed Properties

• 精确分子量: 452.11293900g/mol
• 同位素质量: 452.11293900g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 2
• 重原子数量: 32
• 可旋转化学键数量: 0
• 复杂度: 562
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 112Ų
• XLogP3: 5.6

Nitrate Ionophore V Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Dangerous Mark：